2-Naphthyl 2,4,5-trimethoxybenzoate
Description
2-Naphthyl 2,4,5-trimethoxybenzoate is an ester derivative of 2-naphthol and 2,4,5-trimethoxybenzoic acid. The parent acid, 2,4,5-trimethoxybenzoic acid (CAS 490-64-2), is a white crystalline solid with a melting point of 142–145°C and serves as a key intermediate in pharmaceutical synthesis .
Properties
Molecular Formula |
C20H18O5 |
|---|---|
Molecular Weight |
338.4 g/mol |
IUPAC Name |
naphthalen-2-yl 2,4,5-trimethoxybenzoate |
InChI |
InChI=1S/C20H18O5/c1-22-17-12-19(24-3)18(23-2)11-16(17)20(21)25-15-9-8-13-6-4-5-7-14(13)10-15/h4-12H,1-3H3 |
InChI Key |
LSHCXJOHCQFNKZ-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1C(=O)OC2=CC3=CC=CC=C3C=C2)OC)OC |
Canonical SMILES |
COC1=CC(=C(C=C1C(=O)OC2=CC3=CC=CC=C3C=C2)OC)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Synthetic Efficiency : High yields (>90%) are achievable for esters like triphenyltin and 3-pentadecylphenyl derivatives via recrystallization or trifluoroacetic anhydride (TFAA)-mediated methods .
- Biological Activity: Triphenyltin 2,4,5-trimethoxybenzoate exhibits notable antitumor activity, attributed to the organotin moiety’s ability to disrupt cellular processes .
- Bioconjugation Utility : Aryl palladium(II) reagents derived from 2,4,5-trimethoxybenzoate enable selective protein modification, demonstrating 75% coupling efficiency in affinity-enrichment experiments .
Functional Analogues in Pharmaceutical Chemistry
- It is a psychoactive agent, highlighting the pharmacological versatility of the trimethoxyphenyl motif .
- 2,4,5-Trimethoxybenzoic Acid Derivatives : Esters with heterocyclic moieties, such as (5-phenyl-1,3,4-oxadiazol-2-yl)methyl 2,4,5-trimethoxybenzoate (CAS 561288-31-1), are explored for antimicrobial or anticancer properties due to enhanced electronic profiles .
Physicochemical Properties and Structure-Activity Relationships
- Lipophilicity : Bulky substituents (e.g., naphthyl, pentadecylphenyl) increase hydrophobicity, improving membrane permeability in biological systems .
- Steric Effects : The 2-naphthyl group may hinder enzymatic degradation compared to aliphatic chains, prolonging activity .
- Electronic Effects : Methoxy groups at the 2,4,5-positions enhance electron donation, stabilizing intermediates in coupling reactions .
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